2-((1H-benzo[d]imidazol-2-yl)thio)-1-(4-(pyridin-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-pyridin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C18H19N5OS/c24-17(13-25-18-20-14-5-1-2-6-15(14)21-18)23-11-9-22(10-12-23)16-7-3-4-8-19-16/h1-8H,9-13H2,(H,20,21)
• InChI Key: ILXKODNPKNUFAN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)CSC3=NC4=CC=CC=C4N3
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol

Description

2-((1H-benzo[d]imidazol-2-yl)thio)-1-(4-(pyridin-2-yl)piperazin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Scientific Research Applications

Antiviral and Anticancer Activities

Researchers have synthesized various derivatives of the compound , aiming at exploring their antiviral and anticancer potentials. For instance, Attaby et al. (2006) synthesized heterocyclic compounds showing cytotoxicity, anti-HSV1, and anti-HAV-MBB activity, indicating the compound's potential in antiviral applications (Attaby, Elghandour, Ali, & Ibrahem, 2006). Kumar et al. (2013) synthesized piperazine-2,6-dione derivatives evaluated for anticancer activity, demonstrating the compound's utility in cancer research (Kumar, Kumar, Roy, & Sondhi, 2013).

Anti-HIV Activity

Al-Masoudi et al. (2007) focused on synthesizing new 5-substituted Piperazinyl-4-nitroimidazole derivatives, aiming to develop new non-nucleoside reverse transcriptase inhibitors for anti-HIV-1 and anti-HIV-2 activities (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).

Electrochemical Synthesis and Antimicrobial Activity

Amani and Nematollahi (2012) explored the electrochemical synthesis of new arylthiobenzazoles, indicating the compound's role in innovative synthesis methods and potential antimicrobial applications (Amani & Nematollahi, 2012). Additionally, Sathe et al. (2011) synthesized Fluorinated Benzothiazolo Imidazole Compounds with promising antimicrobial activity, further highlighting the compound's relevance in addressing microbial resistance (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).

ACAT Inhibition for Cholesterol Management

Shibuya et al. (2018) identified K-604, a derivative of the compound, as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, suggesting its potential in treating diseases involving ACAT-1 overexpression, such as atherosclerosis and Alzheimer's disease (Shibuya, Kawamine, Ozaki, Ohgiya, Edano, Yoshinaka, & Tsunenari, 2018).